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Compound of Interest

Compound Name: 1-(1-Adamantyl)ethanol

Cat. No.: B128392

Comprehensive Safety and Handling Guide: 1-(1-
Adamantyl)ethanol

This document provides essential safety protocols and logistical plans for handling 1-(1-
Adamantyl)ethanol (CAS: 26750-08-3). The information is tailored for researchers, scientists,
and drug development professionals to ensure safe laboratory operations and proper disposal.

Important Note: Specific safety data for 1-(1-Adamantyl)ethanol (CAS 26750-08-3) is limited.
Therefore, this guidance is conservatively based on the safety profiles of the closely related
and more thoroughly documented isomer, 2-(1-Adamantyl)ethanol (CAS: 6240-11-5), and
established best practices for handling solid, irritant chemicals.

Chemical and Physical Properties

The quantitative data for 1-(1-Adamantyl)ethanol and its common isomer are summarized
below for reference.
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Property Value Source
Chemical Name 1-(1-Adamantyl)ethanol [1]

CAS Number 26750-08-3 [1]
Molecular Formula C12H200 [11[2]
Molecular Weight 180.29 g/mol [1112]
Appearance White crystalline powder [3]
Metting Point 2;3-69 °C (for isomer 6240-11- )

o Strong oxidizing agents, strong
Incompatibilities ) ] ] [31[5]
acids, acid halides

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to prevent exposure.
Based on the hazard classification of the related isomer (potential for skin, eye, and respiratory
irritation), the following equipment is mandatory.[6]
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] Specifications & Best
Body Part Required PPE .
Practices

Must be worn to protect
against dust particles and
potential splashes. A face

Eyes & Face Safety Goggles ] ]
shield should be used if there
is a significant risk of

splashing.

Nitrile or butyl rubber gloves
Hands Chemical-Resistant Gloves are recommended. Inspect for

tears or holes before each use.

A standard laboratory coat is
required. An additional

Body Protective Clothing chemical-resistant apron is
recommended for larger

quantities.

All handling of the solid should
occur in a certified chemical
fume hood. If weighing or
transferring material outside a

Respiratory Fume Hood / Respirator hood where dust may be
generated, a NIOSH-approved
N95 (US) or P1 (EU)
particulate respirator is
required.[4][7]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical to maintaining a safe laboratory
environment.

Safe Handling Procedures

» Ventilation: Always handle 1-(1-Adamantyl)ethanol inside a certified chemical fume hood to
minimize inhalation exposure.[7]
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e Avoid Contact: Take measures to prevent direct contact with skin and eyes.[7][8]
o Dust Prevention: Handle the solid material carefully to avoid generating dust.

e Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at
the end of the workday.[7][8] Do not eat, drink, or smoke in areas where the chemical is
handled.[7]

o Contaminated Clothing: Remove and wash any contaminated clothing before reuse.[7][8]

Preparation Chemical Handling Cleanup & Completion

Don Required PPE - Doff PPE Correct tly ‘Wash Hands e

Click to download full resolution via product page

Figure 1: Standard workflow for handling 1-(1-Adamantyl)ethanol.

Storage Conditions

o Container: Keep the container tightly closed and properly labeled.[7][8]

e Environment: Store in a dry, cool, and well-ventilated area.[7][8] Recommended storage
temperature is between 10°C and 25°C.[9]

e Segregation: Store away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency Protocols

Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Procedure

) Move the individual to fresh air. If breathing is
Inhalation . ) ) ) )
difficult, seek immediate medical attention.[8]

Immediately remove contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact ) o
and plenty of water. Seek medical attention if

irritation develops or persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact ]
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[10]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Seek immediate medical assistance.[8]
[10]

Accidental Release Measures (Spills)

In the event of a spill, evacuate non-essential personnel from the area. Wearing full PPE,
carefully sweep up the solid material, avoiding dust generation.[8] Place the spilled material
into a suitable, sealed, and labeled container for hazardous waste disposal.[8] Clean the spill
area thoroughly.

Fire-Fighting Measures

This compound is a combustible solid.

» Extinguishing Media: Use a dry chemical, carbon dioxide (CO3), or alcohol-resistant foam
extinguisher.

» Firefighter Protection: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear to prevent contact with hazardous thermal decomposition
products like irritating gases and vapors.[8]

Disposal Plan
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All waste containing 1-(1-Adamantyl)ethanol must be treated as hazardous waste. Do not
dispose of it down the drain or in regular trash.[11][12]

Waste Collection and Disposal

« ldentification: All materials contaminated with 1-(1-Adamantyl)ethanol, including residual
solid, contaminated labware, and used PPE, must be classified as hazardous waste.

o Collection: Collect waste in a designated, compatible, and clearly labeled container.[11][13]
The label should include the words "Hazardous Waste" and the full chemical name.

o Storage: Keep the waste container tightly sealed and store it in a designated, secure area,
away from incompatible materials.[13][14]

» Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety
(EH&S) department or a licensed hazardous waste disposal contractor.[12][15] Follow all
local, state, and federal regulations.

Waste Generation Accumulation

Identify Waste
(Solid, PPE, etc.)

Disposal

Label Container
'Hazardous Waste'

Collect in Designated
Container

Store Securely &
Keep Sealed

Arrange Pickup via
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Complete Waste
Manifest/Paperwork
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Figure 2: Procedural workflow for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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